N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide

• IUPAC Name: N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide
• InChI: InChI=1S/C23H21N3S/c27-23(24-17-18-10-4-1-5-11-18)26-22(20-14-8-3-9-15-20)16-21(25-26)19-12-6-2-7-13-19/h1-15,22H,16-17H2,(H,24,27)
• InChI Key: ACWFFDNZANLIDH-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C(=S)NCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N3S
• Molecular Weight: 371.5 g/mol

Description

N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide, also known as BDPT, is a chemical compound with potential therapeutic applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide is believed to exert its biological activities through various mechanisms. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to inhibit the activity of various enzymes involved in fungal and bacterial infections. Additionally, this compound has been found to exhibit antioxidant and anti-inflammatory activities by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, fungi, and bacteria. This compound has also been found to exhibit antioxidant and anti-inflammatory activities. Additionally, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activities. However, this compound also has some limitations. It is relatively unstable and may degrade over time, and it may exhibit toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide. One possible direction is to investigate its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential use as an antiviral agent. Additionally, further studies are needed to understand the mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in the field of medicine. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound for therapeutic use.

Synthesis Methods

N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide can be synthesized using various methods, including the reaction of benzylamine, chalcone, and thiosemicarbazide in the presence of a catalyst. Another method involves the reaction of benzylamine, chalcone, and thiosemicarbazide in ethanol under reflux conditions. The resulting product is then purified using recrystallization techniques.

Scientific Research Applications

N-benzyl-3,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide has been studied for its potential therapeutic applications in the treatment of various diseases. It has been found to exhibit anticancer, antifungal, and antimicrobial activities. This compound has also been studied for its potential use as an antioxidant and anti-inflammatory agent.